3-Ethylhexahydro-3-(3-methoxyphenyl)-1-methyl-2H-azepin-2-one
Cat. No. B1660100
M. Wt: 261.36 g/mol
InChI Key: AFBQUXAODCBPRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04296029
Procedure details
a solution of butyl lithium (0.05 mole) in hexane (31.25 ml) was treated with 2,2,6,6-tetramethylpiperidine (8.5 ml), followed by dry tetrahydrofuran ("THF"; 100 ml) under an inert atmosphere at 0° C. The mixture was treated with a solution of N-methylcaprolactam (6.25 ml, 50 mM) in THF (20 ml) and stirred for 30 minutes. A solution of butyl lithium (0.05 mole) in hexane (31.25 ml), was added and the mixture stirred for 15 minutes. A solution of o-chloroanisole (6.2 ml) in THF (20 ml) was added slowly, the mixture stirred for 1.5 hours and treated with ethyl iodide (5.15 ml). After one hour, the reaction was quenched with water (100 ml) and the solvents removed under reduced pressure. The residue was partitioned between 2 N HCl (200 ml) and toluene (250 ml). The organic layer was washed with brine, dried and the solvents removed under reduced pressure, to give 3-ethylhexahydro-3-(3 -methoxyphenyl)-1-methyl-2H-azepin-2-one (5.5 g) b.p. 140°/0.1 mm. Recrystallisation from diisopropyl ether gave pure title compound (5.0 g) m.p. 68°-69° C., identical with authentic material.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([Li])[CH2:2][CH2:3][CH3:4].CC1(C)CCCC(C)(C)N1.[CH3:16][N:17]1[CH2:23][CH2:22][CH2:21][CH2:20]C[C:18]1=[O:24].Cl[C:26]1[CH:31]=[CH:30]C=[CH:28][C:27]=1[O:32][CH3:33].C(I)C>CCCCCC.O1CCCC1>[CH2:3]([C:2]1([C:1]2[CH:30]=[CH:31][CH:26]=[C:27]([O:32][CH3:33])[CH:28]=2)[CH2:20][CH2:21][CH2:22][CH2:23][N:17]([CH3:16])[C:18]1=[O:24])[CH3:4]
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Inputs
Step One
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
|
0.05 mol
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|
Type
|
reactant
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Smiles
|
C(CCC)[Li]
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Name
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|
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Quantity
|
8.5 mL
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|
Type
|
reactant
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Smiles
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CC1(NC(CCC1)(C)C)C
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|
Name
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|
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Quantity
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31.25 mL
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|
Type
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solvent
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Smiles
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CCCCCC
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Step Three
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Name
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|
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Quantity
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6.25 mL
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Type
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reactant
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Smiles
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CN1C(CCCCC1)=O
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|
Name
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|
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Quantity
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20 mL
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|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Step Four
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Name
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|
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Quantity
|
0.05 mol
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|
Type
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reactant
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|
Smiles
|
C(CCC)[Li]
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|
Name
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|
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Quantity
|
31.25 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCCCCC
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Step Five
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Name
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|
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Quantity
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6.2 mL
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Type
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reactant
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|
Smiles
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ClC1=C(C=CC=C1)OC
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|
Name
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|
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Quantity
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20 mL
|
|
Type
|
solvent
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|
Smiles
|
O1CCCC1
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Step Six
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Name
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|
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Quantity
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5.15 mL
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|
Type
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reactant
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Smiles
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C(C)I
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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stirred for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture stirred for 15 minutes
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Duration
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15 min
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STIRRING
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Type
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STIRRING
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Details
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the mixture stirred for 1.5 hours
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Duration
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1.5 h
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WAIT
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Type
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WAIT
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Details
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After one hour
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Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the reaction was quenched with water (100 ml)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents removed under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was partitioned between 2 N HCl (200 ml) and toluene (250 ml)
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with brine
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
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|
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Type
|
product
|
|
Smiles
|
C(C)C1(C(N(CCCC1)C)=O)C1=CC(=CC=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
